Cas no 61556-14-7 (2-Acridinesulfonic acid, 9-methyl-)

2-Acridinesulfonic acid, 9-methyl- structure
61556-14-7 structure
Product Name:2-Acridinesulfonic acid, 9-methyl-
CAS No:61556-14-7
MF:C14H11NO3S
MW:273.307042360306
CID:474935
PubChem ID:21493592
Update Time:2025-04-19

2-Acridinesulfonic acid, 9-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Acridinesulfonic acid, 9-methyl-
    • 9-methylacridine-2-sulfonic acid
    • DTXSID30614856
    • 61556-14-7
    • SCHEMBL11875453
    • Inchi: 1S/C14H11NO3S/c1-9-11-4-2-3-5-13(11)15-14-7-6-10(8-12(9)14)19(16,17)18/h2-8H,1H3,(H,16,17,18)
    • InChI Key: BCZBIQXELPPJLI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C(C=1)=C(C)C1C=CC=CC=1N=2)(=O)(=O)O

Computed Properties

  • Exact Mass: 273.04603
  • Monoisotopic Mass: 273.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 67.26
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